Cas no 1608851-55-3 (rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid)
rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- AKOS017539970
- EN300-27101802
- CS-0244018
- Rel-(2r)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid
- 1608851-55-3
- D-Valine, N-(2-fluorobenzoyl)-
- rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid
-
- Inchi: 1S/C12H14FNO3/c1-7(2)10(12(16)17)14-11(15)8-5-3-4-6-9(8)13/h3-7,10H,1-2H3,(H,14,15)(H,16,17)/t10-/m1/s1
- InChI Key: ZMUWHSNIDREDKT-SNVBAGLBSA-N
- SMILES: FC1C=CC=CC=1C(N[C@@H](C(=O)O)C(C)C)=O
Computed Properties
- Exact Mass: 239.09577147g/mol
- Monoisotopic Mass: 239.09577147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.224±0.06 g/cm3(Predicted)
- Boiling Point: 415.3±30.0 °C(Predicted)
- pka: 3.73±0.10(Predicted)
rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27101802-0.05g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 0.05g |
$69.0 | 2025-03-20 | |
| Enamine | EN300-27101802-0.1g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 0.1g |
$105.0 | 2025-03-20 | |
| Enamine | EN300-27101802-0.25g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 0.25g |
$149.0 | 2025-03-20 | |
| Enamine | EN300-27101802-0.5g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 0.5g |
$284.0 | 2025-03-20 | |
| Enamine | EN300-27101802-1.0g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 1.0g |
$385.0 | 2025-03-20 | |
| Enamine | EN300-27101802-2.5g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 2.5g |
$754.0 | 2025-03-20 | |
| Enamine | EN300-27101802-5.0g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 5.0g |
$1115.0 | 2025-03-20 | |
| Enamine | EN300-27101802-10.0g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 95.0% | 10.0g |
$1654.0 | 2025-03-20 | |
| Enamine | EN300-27101802-1g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 96% | 1g |
$385.0 | 2023-09-11 | |
| Enamine | EN300-27101802-5g |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
1608851-55-3 | 96% | 5g |
$1115.0 | 2023-09-11 |
rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid
Rel-(2R)-2-(2-Fluorophenyl)formamido-3-methylbutanoic Acid: A Comprehensive Overview
Rel-(2R)-2-(2-Fluorophenyl)formamido-3-methylbutanoic acid (CAS No. 1608851-55-3) is a chiral compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a formamido functional group, making it a valuable candidate for drug development and other advanced research areas.
The molecular formula of rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid is C11H13FN2O2, and its molecular weight is approximately 216.23 g/mol. The compound's chirality is a critical feature, as it can significantly influence its biological activity and pharmacological properties. The (2R) configuration of the molecule ensures that it interacts specifically with biological targets, enhancing its potential as a therapeutic agent.
In recent years, there has been growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the fluorine atom in rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid contributes to these advantages, making it an attractive candidate for the development of new medications.
The formamido group in the molecule plays a crucial role in its biological activity. Formamides are known for their ability to form hydrogen bonds, which can enhance the compound's binding affinity to specific protein targets. This property is particularly important in the context of drug design, where high binding affinity is often correlated with increased efficacy.
Research on rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid has shown promising results in various preclinical studies. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which could make it useful in the treatment of inflammatory diseases and conditions associated with oxidative stress. Additionally, preliminary data suggest that it may have antiviral activity, although further research is needed to confirm these findings.
The synthesis of rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid involves several steps, including the formation of the chiral center and the introduction of the fluorinated phenyl group. Advanced synthetic techniques such as asymmetric synthesis and transition metal-catalyzed reactions are often employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent quality standards required for pharmaceutical applications.
In terms of pharmacokinetics, rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid has been shown to have favorable properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. The compound's low toxicity profile further enhances its potential as a therapeutic agent.
The safety profile of rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid has been evaluated through various toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments will be necessary before it can be advanced to clinical trials.
In conclusion, rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid (CAS No. 1608851-55-3) represents a promising compound with potential applications in pharmaceutical research and development. Its unique molecular structure, combined with its favorable biological properties, makes it an attractive candidate for further investigation. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in various medical settings.
1608851-55-3 (rel-(2R)-2-(2-fluorophenyl)formamido-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)